Cas no 1310383-10-8 (3-{[(tert-butyldimethylsilyl)oxy]methyl}-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 3-{[(tert-butyldimethylsilyl)oxy]methyl}-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1310383-10-8
• MF: C₁₈H₃₂BNO₃Si
• MW: 349.348086357117
• MDL: MFCD12198143
• CID: 1033363
• PubChem ID: 53398529
• Update Time: 2025-05-22

3-{[(tert-butyldimethylsilyl)oxy]methyl}-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(((tert-Butyldimethylsilyl)oxy)methyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 3-((tert-butyldimethylsilyloxy)methyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 5-[(tert-butyldimethylsilyloxy)methyl]pyridine-3-boronic acid pinacol ester
• 3-{[(tert-butyldimethylsilyl)oxy]methyl}-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 1310383-10-8
• 3-{[(TERT-BUTYLDIMETHYLSILYL)OXY]METHYL}-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
• CS-0324568
• F50837
• MFCD12198143
• DTXSID20694485
• PS-12944
• 3-({[tert-Butyl(dimethyl)silyl]oxy}methyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• tert-butyl-dimethyl-[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]methoxy]silane
• AKOS015950231
• (5-(((TERT-BUTYLDIMETHYLSILYL)OXY)METHYL)PYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
• DB-365359

• MDL： MFCD12198143
• Inchi： 1S/C18H32BNO3Si/c1-16(2,3)24(8,9)21-13-14-10-15(12-20-11-14)19-22-17(4,5)18(6,7)23-19/h10-12H,13H2,1-9H3
• InChI Key： WPQHMXMERIIKPV-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCC1=CN=CC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Exact Mass: 349.22400
• Monoisotopic Mass: 349.2244506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.58000
• LogP: 3.90260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-{[(tert-butyldimethylsilyl)oxy]methyl}-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Comprehensive Overview of 3-{[(tert-butyldimethylsilyl)oxy]methyl}-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1310383-10-8)

The compound 3-{[(tert-butyldimethylsilyl)oxy]methyl}-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1310383-10-8) is a highly specialized boron-containing derivative of pyridine, which has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and material science. Its unique structural features, including the tert-butyldimethylsilyl (TBS) protecting group and the tetramethyl-1,3,2-dioxaborolane moiety, make it a versatile intermediate for constructing complex molecules. Researchers and industries are increasingly exploring its applications in cross-coupling reactions, such as Suzuki-Miyaura couplings, which are pivotal in the synthesis of pharmaceuticals and agrochemicals.

One of the key reasons for the growing interest in CAS No. 1310383-10-8 is its role in drug discovery. The pyridine-boronate scaffold is a common motif in bioactive molecules, particularly in kinase inhibitors and anticancer agents. The presence of the TBS-protected hydroxymethyl group further enhances its utility by allowing selective deprotection under mild conditions, enabling precise modifications. This aligns with the current trend in precision medicine, where researchers seek targeted therapies with minimal side effects. Additionally, the compound's stability and solubility profile make it suitable for high-throughput screening and combinatorial chemistry.

From a material science perspective, 3-{[(tert-butyldimethylsilyl)oxy]methyl}-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is being investigated for its potential in organic electronics. Boron-containing compounds are known for their ability to modulate electronic properties, such as charge transport and luminescence, which are critical for developing OLEDs and sensors. The compound's pyridine ring can act as a ligand for metal coordination, further expanding its applications in catalysis and nanotechnology. These attributes resonate with the increasing demand for sustainable materials and green chemistry solutions.

The synthesis and handling of CAS No. 1310383-10-8 require expertise in air-sensitive techniques, as the boronate ester moiety can hydrolyze under protic conditions. However, advancements in protective group strategies and anhydrous reaction conditions have streamlined its use in laboratories. This compound is often compared to other boronic acid derivatives, such as pinacol boronic esters, due to their similar reactivity but distinct stability profiles. Such comparisons are frequently searched by chemists looking for alternative reagents or optimized synthetic routes.

In the context of SEO optimization, this compound is often queried alongside terms like "pyridine boronate synthesis," "TBS-protected boronic acid," and "applications of boron in drug design." These long-tail keywords reflect the nuanced interests of researchers and align with the compound's multifaceted applications. Furthermore, the rise of AI-driven drug discovery has spurred interest in small molecule libraries featuring boron heterocycles, positioning 1310383-10-8 as a valuable building block for machine learning-assisted molecular design.

To summarize, 3-{[(tert-butyldimethylsilyl)oxy]methyl}-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1310383-10-8) is a compound of immense scientific and industrial relevance. Its applications span from life sciences to advanced materials, driven by its unique chemical properties and adaptability. As research continues to uncover new uses for boron-containing compounds, this molecule is poised to remain at the forefront of innovation in chemistry and beyond.